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Introduction
Tin-iodide based thin films are a promising class of materials for next-generation electronic and

optoelectronic devices, including solar cells and thermoelectric generators. A critical challenge

in optimizing the performance of these materials is the precise control and enhancement of

their electrical conductivity. This document provides detailed application notes and

experimental protocols for effective doping strategies to significantly boost the conductivity of

formamidinium tin iodide (FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284=""

class="inline ng-star-inserted">

33​

) films, a prominent and highly studied tin-iodide perovskite. The methodologies described
herein focus on p-type doping through a sequential diffusion approach involving controlled air
exposure and surface treatment with 2,3,5,6-tetrafluoro-7,7,8,8-tetracyanoquinodimethane
(Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">
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44​

TCNQ).

While the focus of this document is on FASnIngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">

33​

due to the extensive availability of research data, the principles may be adapted for other tin-
iodide based systems. It is important to note that literature specifically detailing doping
strategies for pure tin (II) iodide (SnIngcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">

22​

) thin films is limited.

Data Presentation: Quantitative Effects of Doping on
FASnIngcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">
3{3}3​Film Conductivity
The following table summarizes the quantitative impact of different doping strategies on the

electrical conductivity of FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284=""

class="inline ng-star-inserted">

33​

thin films. This data is compiled from studies employing sequential diffusion doping.
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Doping
Strategy

Initial
Conductivit
y (S cm⁻¹)

Peak
Conductivit
y (S cm⁻¹)

Fold
Increase in
Conductivit
y

Carrier
Type

Reference

Undoped

FASnIngcont

ent-ng-

c4139270029

="" _nghost-

ng-

c4115135284

=""

class="inline

ng-star-

inserted">

33​

0.06 - - p-type [1][2][3]

Air Exposure

(15 min)
0.06 2.6 ~50x p-type [1][2]

Sequential Air

Exposure and

Fngcontent-

ng-

c4139270029

="" _nghost-

ng-

c4115135284

=""

class="inline

ng-star-

inserted">

44​

TCNQ

Treatment

0.06 18 ~300x p-type [1][2][3]
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Signaling Pathways and Logical Relationships
The following diagram illustrates the mechanism by which sequential doping enhances the p-

type conductivity of FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284=""

class="inline ng-star-inserted">

33​

films.
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Doping Process

Underlying Mechanisms
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Caption: Mechanism of sequential doping on FASnI3 films.
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Experimental Protocols
Protocol 1: Fabrication of FASnIngcontent-ng-
c4139270029="" _nghost-ng-c4115135284=""
class="inline ng-star-inserted"> 3{3}3​Thin Films
This protocol details the fabrication of FASnIngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">

33​

thin films using a spin-coating method, which serves as the precursor for subsequent doping
experiments.

Materials:

Formamidinium iodide (FAI)

Tin(II) iodide (SnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline

ng-star-inserted">

22​

)

Tin(II) fluoride (SnFngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline

ng-star-inserted">

22​

) (as an antioxidant additive)

Anhydrous N,N-Dimethylformamide (DMF)

Anhydrous Dimethyl sulfoxide (DMSO)

Substrates (e.g., glass, ITO-coated glass)

Chlorobenzene (antisolvent)
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Equipment:

Spin coater

Hotplate

Glovebox with an inert atmosphere (e.g., nitrogen or argon)

Procedure:

Precursor Solution Preparation:

Inside a glovebox, prepare a 1.0 M FASnIngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">

33​

precursor solution.

Dissolve equimolar amounts of FAI and SnIngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">

22​

in a mixed solvent of DMF and DMSO (typically a 4:1 volume ratio).

Add a small amount of SnFngcontent-ng-c4139270029="" _nghost-ng-c4115135284=""

class="inline ng-star-inserted">

22​

(e.g., 10 mol%) to the precursor solution.[1] SnFngcontent-ng-c4139270029="" _nghost-
ng-c4115135284="" class="inline ng-star-inserted">

22​

acts as an antioxidant, improving the stability of the film.

Stir the solution at an elevated temperature (e.g., 70 °C) for at least 30 minutes until all

solids are fully dissolved.
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Substrate Preparation:

Clean the substrates sequentially via sonication in a detergent solution, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes immediately

before use to ensure a hydrophilic surface.

Spin Coating:

Transfer the cleaned substrates into the glovebox.

Dispense a sufficient amount of the FASnIngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">

33​

precursor solution onto the substrate.

Spin-coat the solution in a two-step process (e.g., 1000 rpm for 10 s, followed by 5000

rpm for 30 s).

During the second step, at approximately 15 seconds before the end of the spin cycle,

dispense an antisolvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid

crystallization.

Annealing:

Immediately transfer the coated substrate to a preheated hotplate inside the glovebox.

Anneal the film at a specific temperature (e.g., 100 °C) for a defined duration (e.g., 10

minutes) to remove residual solvent and improve crystallinity.

Allow the film to cool down to room temperature before proceeding with doping.

Protocol 2: Sequential p-Type Doping of
FASnIngcontent-ng-c4139270029="" _nghost-ng-
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c4115135284="" class="inline ng-star-inserted"> 3{3}3​
Films
This protocol describes the sequential doping process involving air exposure and Fngcontent-

ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

44​

TCNQ surface treatment to achieve high conductivity.

Materials:

Fabricated FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline

ng-star-inserted">

33​

thin films (from Protocol 1)

2,3,5,6-tetrafluoro-7,7,8,8-tetracyanoquinodimethane (Fngcontent-ng-c4139270029=""

_nghost-ng-c4115135284="" class="inline ng-star-inserted">

44​

TCNQ)

Anhydrous solvent for Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284=""

class="inline ng-star-inserted">

44​

TCNQ (e.g., acetonitrile or chlorobenzene)

Equipment:

Controlled environment for air exposure (e.g., a chamber with controlled humidity)

Spin coater or thermal evaporator for Fngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">
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44​

TCNQ deposition

Hotplate

Procedure:

Step 1: Controlled Air Exposure (Oxidation Doping)

Expose the freshly prepared FASnIngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">

33​

film to ambient air for a controlled duration.

A significant increase in conductivity is typically observed within the first 15 minutes.[1][2]

The optimal exposure time should be determined experimentally as prolonged exposure

can lead to degradation.

Monitor the conductivity in-situ if possible to identify the peak conductivity.

Step 2: Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-

inserted">

44​

TCNQ Surface Treatment (Molecular Doping)

Solution-based Deposition:

Prepare a dilute solution of Fngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">

44​

TCNQ in a suitable anhydrous solvent (e.g., 0.5 mg/mL in acetonitrile).
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Deposit the Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline

ng-star-inserted">

44​

TCNQ solution onto the air-exposed FASnIngcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">

33​

film via spin coating (e.g., 4000 rpm for 30 s).

Vapor-based Deposition (Alternative):

Use a thermal evaporator to deposit a thin layer of Fngcontent-ng-c4139270029=""

_nghost-ng-c4115135284="" class="inline ng-star-inserted">

44​

TCNQ onto the air-exposed FASnIngcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">

33​

film.

Step 3: Thermal Annealing (Diffusion)

Anneal the Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-

star-inserted">

44​

TCNQ-coated film at a moderate temperature (e.g., 70-100 °C) for a short period (e.g., 5-
10 minutes) to promote the diffusion of Fngcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">

44​

TCNQ molecules into the bulk of the FASnIngcontent-ng-c4139270029="" _nghost-ng-
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c4115135284="" class="inline ng-star-inserted">

33​

film.

Characterization:

Measure the electrical conductivity of the final doped film using a four-point probe or Hall

effect measurement system.

Perform spectroscopic analyses (e.g., XPS, UPS) to confirm the charge transfer and

changes in the electronic structure.

Experimental Workflow Diagram
The following diagram outlines the general experimental workflow for the fabrication and

doping of tin-iodide films.
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Caption: Workflow for fabrication and doping of FASnI3 films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.benchchem.com/product/b15928397?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/345356043_Effect_of_tin_II_and_IV_iodide_doping_on_organic-inorganic_bismuth_III_iodide_perovskite
https://pmc.ncbi.nlm.nih.gov/articles/PMC12529774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12529774/
https://pubs.acs.org/doi/abs/10.1021/jacs.1c03032
https://www.benchchem.com/product/b15928397/docs#application-notes-and-protocols-for-enhancing-conductivity-in-tin-iodide-films
https://www.benchchem.com/product/b15928397/docs#application-notes-and-protocols-for-enhancing-conductivity-in-tin-iodide-films
https://www.benchchem.com/product/b15928397/docs#application-notes-and-protocols-for-enhancing-conductivity-in-tin-iodide-films
https://www.benchchem.com/product/b15928397/docs#application-notes-and-protocols-for-enhancing-conductivity-in-tin-iodide-films
https://www.benchchem.com/product/b15928397?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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